Cas no 1099052-48-8 (methyl 2-fluoro-5-sulfamoylbenzoate)

• Product Name: methyl 2-fluoro-5-sulfamoylbenzoate
• CAS No: 1099052-48-8
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• MDL: MFCD11649977
• CID: 4571842
• PubChem ID: 43242433
• Update Time: 2025-11-02

methyl 2-fluoro-5-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-5-sulfamoylbenzoate
• Benzoic acid, 5-(aminosulfonyl)-2-fluoro-, methyl ester

• MDL： MFCD11649977
• Inchi： 1S/C8H8FNO4S/c1-14-8(11)6-4-5(15(10,12)13)2-3-7(6)9/h2-4H,1H3,(H2,10,12,13)
• InChI Key： WNDPEZPNAUBWAD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(S(N)(=O)=O)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-fluoro-5-sulfamoylbenzoate

Methyl 2-Fluoro-5-sulfamoylbenzoate (CAS 1099052-48-8): Properties, Applications, and Market Insights

Methyl 2-fluoro-5-sulfamoylbenzoate (CAS 1099052-48-8) is a specialized fluorinated benzoate derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide-containing aromatic esters, which are increasingly studied for their unique physicochemical properties and biological activities. The presence of both fluoro and sulfamoyl functional groups on the benzoate backbone makes this molecule particularly interesting for drug discovery applications.

The molecular structure of methyl 2-fluoro-5-sulfamoylbenzoate features a methyl ester at position 1, a fluorine atom at position 2, and a sulfamoyl group at position 5 of the benzene ring. This specific substitution pattern contributes to its enhanced metabolic stability compared to non-fluorinated analogs, a property highly valued in modern medicinal chemistry. Researchers have noted that the electron-withdrawing effects of both the fluorine and sulfamoyl groups influence the compound's reactivity in various synthetic transformations.

In pharmaceutical applications, methyl 2-fluoro-5-sulfamoylbenzoate serves as a valuable building block for the synthesis of more complex molecules. Its structural features make it particularly suitable for developing enzyme inhibitors and receptor modulators. Recent studies have explored its potential in creating novel anti-inflammatory agents and antimicrobial compounds, addressing current healthcare challenges such as antibiotic resistance and chronic inflammatory diseases.

The agrochemical industry has also shown interest in derivatives of 1099052-48-8 for developing new crop protection agents. The compound's structural characteristics may contribute to improved pesticide efficacy and environmental persistence, though research in this area remains ongoing. Environmental scientists are particularly interested in understanding the degradation pathways of such fluorinated compounds to assess their ecological impact.

Synthetic approaches to methyl 2-fluoro-5-sulfamoylbenzoate typically involve multi-step procedures starting from commercially available fluorobenzoic acid derivatives. Modern green chemistry principles are being applied to optimize these synthetic routes, reducing waste and improving atom economy. The compound's purity is typically verified using advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry, ensuring it meets the stringent requirements of pharmaceutical applications.

Market analysis indicates growing demand for fluorinated pharmaceutical intermediates like 1099052-48-8, driven by the expanding pipeline of fluorine-containing drugs. Industry reports suggest that approximately 30% of newly approved small molecule drugs contain at least one fluorine atom, highlighting the importance of compounds like methyl 2-fluoro-5-sulfamoylbenzoate. Manufacturers are responding to this demand by scaling up production while maintaining strict quality control standards.

Storage and handling of methyl 2-fluoro-5-sulfamoylbenzoate require standard laboratory precautions for organic compounds. It is typically supplied as a white to off-white crystalline powder with high chemical stability when stored under recommended conditions. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines and first aid measures.

Recent scientific literature has explored novel derivatives of 1099052-48-8 for potential applications in material science, particularly in the development of specialty polymers with unique electronic properties. The compound's ability to participate in various cross-coupling reactions makes it valuable for creating advanced materials with tailored characteristics.

Quality specifications for methyl 2-fluoro-5-sulfamoylbenzoate vary depending on intended use, with pharmaceutical-grade material typically requiring ≥98% purity. Analytical certificates accompanying commercial samples provide detailed information about impurity profiles and residual solvents, crucial data for researchers conducting sensitive biological assays or scale-up experiments.

As research into fluorinated compounds continues to expand, methyl 2-fluoro-5-sulfamoylbenzoate remains an important tool for medicinal chemists and material scientists alike. Its combination of structural features and synthetic versatility ensures its continued relevance in addressing current scientific challenges across multiple disciplines.